4-Chloro-3-(cyclopropylmethyl)phenol

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 4-chloro-3-(cyclopropylmethyl)phenol
• InChI: InChI=1S/C10H11ClO/c11-10-4-3-9(12)6-8(10)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2
• InChI Key: ULFHNXJRXPTUCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=C(C=CC(=C2)O)Cl

Description

4-Chloro-3-(cyclopropylmethyl)phenol is a halogenated phenolic compound characterized by a chlorine atom at the 4-position and a cyclopropylmethyl substituent at the 3-position of the benzene ring. Its molecular formula is C₁₀H₁₁ClO, with a molecular weight of 182.65 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-3-(cyclopropylmethyl)phenol can be achieved through several methods. One common approach involves the chlorination of 3-(cyclopropylmethyl)phenol using a chlorinating agent such as thionyl chloride or phosphorus pentachloride. The reaction is typically carried out in an inert solvent like dichloromethane under controlled temperature conditions to ensure selective chlorination at the fourth position.

Industrial Production Methods: In an industrial setting, the production of 4-Chloro-3-(cyclopropylmethyl)phenol may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the selectivity and overall production rate of the compound.

Types of Reactions:

Oxidation: 4-Chloro-3-(cyclopropylmethyl)phenol can undergo oxidation reactions to form corresponding quinones or other oxidized derivatives. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: The compound can be reduced to form dechlorinated or partially reduced products using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chlorine atom, leading to the formation of various substituted phenols. Reagents such as sodium methoxide or potassium hydroxide are commonly used in these reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and catalytic amounts of transition metals.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Sodium methoxide, potassium hydroxide, and other nucleophiles.

Major Products Formed:

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Dechlorinated phenols and partially reduced derivatives.

Substitution: Substituted phenols with various functional groups replacing the chlorine atom.

Scientific Research Applications

4-Chloro-3-(cyclopropylmethyl)phenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its reactivity makes it a valuable intermediate in various organic synthesis pathways.

Biology: The compound’s potential antimicrobial properties are of interest in the development of new antibacterial agents. It is also studied for its effects on biological systems and potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of infections and inflammatory conditions.

Industry: It is used in the production of specialty chemicals, including disinfectants and preservatives.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(cyclopropylmethyl)phenol involves its interaction with cellular components, leading to antimicrobial effects. The compound can disrupt cell membranes and interfere with essential enzymatic processes, resulting in the inhibition of microbial growth. Its molecular targets include membrane proteins and enzymes involved in cellular metabolism.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Chloro-3-Methylphenol

• Structure : C₇H₇ClO, with a methyl group at the 3-position.
• Applications: Widely used as an internal standard in liquid chromatography (LC) for quantifying phenols (e.g., o-cresol, 3-chlorophenol) due to its stability and distinct retention time .
• Safety : Classified under hazard codes H314 (skin corrosion) and H400 (aquatic toxicity), with strict storage requirements to avoid light exposure .
• Regulatory Status : Listed under EU regulations (EC 200-431-6) and Japanese chemical safety laws .

Comparison :

• However, the methyl analog’s lower molecular weight (142.58 g/mol vs. 182.65 g/mol) and established industrial use make it more practical for analytical applications.

4-Chloro-3-(trifluoromethyl)phenol

• Structure : C₇H₄ClF₃O, with a trifluoromethyl (-CF₃) group at the 3-position.
• Properties : Molecular weight = 196.56 g/mol; purity ≥98% (GC) .
• Applications: Serves as a key intermediate in synthesizing xanthine derivatives (e.g., compound AM237 in ) and insecticides (e.g., 4,6-bis(4-chloro-3-(trifluoromethyl)phenoxy)-2-pyrimidinol) .
• Market : Actively traded with projected global market analysis through 2025, highlighting its commercial relevance .

Comparison :

• The electron-withdrawing -CF₃ group increases the phenol’s acidity compared to the cyclopropylmethyl analog, enhancing reactivity in nucleophilic substitution reactions. This substituent also improves bioactivity, as seen in its role in insecticidal formulations .

4-Chloro-3-(trifluoromethoxy)phenol

• Structure : C₇H₄ClF₃O₂, with a trifluoromethoxy (-OCF₃) group.
• Applications : Used in pharmaceuticals (e.g., TRPC5 channel activators like AM237 ) .
• Synthesis : Manufactured via advanced processes with a focus on scalability and purity (>99%) .

Comparison :

• The -OCF₃ group provides similar electron-withdrawing effects as -CF₃ but with added steric hindrance. This compound’s higher production value and inclusion in feasibility studies for new projects underscore its industrial prioritization over cyclopropylmethyl derivatives .

Table 1: EC₅₀ Values for mGlu4 Modulators ()

Substituent (R1)	EC₅₀ (nM)
2-Chlorophenyl	27
Cyclopropylmethyl	>5,000
Trifluoromethyl	Inactive

Key Insight : Bulky substituents like cyclopropylmethyl reduce potency in mGlu4 modulation, whereas smaller halogenated groups (e.g., 2-chlorophenyl) enhance activity .

Table 2: Physical and Regulatory Properties

Compound	Molecular Weight (g/mol)	Purity	Key Hazards
4-Chloro-3-(cyclopropylmethyl)phenol	182.65	N/A	Not reported
4-Chloro-3-methylphenol	142.58	Pharma grade	H314, H400
4-Chloro-3-(trifluoromethyl)phenol	196.56	≥98% (GC)	Skin irritation